Cas no 1698405-58-1 (2-{(benzyloxy)carbonylamino}-5-(1H-imidazol-1-yl)pentanoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-5-(1H-imidazol-1-yl)pentanoic acid
• CAS No: 1698405-58-1
• MF: C₁₆H₁₉N₃O₄
• MW: 317.339763879776
• CID: 6218485
• PubChem ID: 103666173
• Update Time: 2025-06-11

2-{(benzyloxy)carbonylamino}-5-(1H-imidazol-1-yl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(benzyloxy)carbonylamino}-5-(1H-imidazol-1-yl)pentanoic acid
• EN300-1300160
• 1698405-58-1
• 2-{[(benzyloxy)carbonyl]amino}-5-(1H-imidazol-1-yl)pentanoic acid

• Inchi： 1S/C16H19N3O4/c20-15(21)14(7-4-9-19-10-8-17-12-19)18-16(22)23-11-13-5-2-1-3-6-13/h1-3,5-6,8,10,12,14H,4,7,9,11H2,(H,18,22)(H,20,21)
• InChI Key： XPQANWLIZIGTRF-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC(C(=O)O)CCCN1C=NC=C1)=O

Computed Properties

• Exact Mass: 317.13755610g/mol
• Monoisotopic Mass: 317.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 93.4Ų

Additional information on 2-{(benzyloxy)carbonylamino}-5-(1H-imidazol-1-yl)pentanoic acid

Introduction to 2-{(benzyloxy)carbonylamino}-5-(1H-imidazol-1-yl)pentanoic acid (CAS No. 1698405-58-1)

2-{(benzyloxy)carbonylamino}-5-(1H-imidazol-1-yl)pentanoic acid (CAS No. 1698405-58-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of amino acids and is characterized by the presence of a benzyl carbamate group and an imidazole ring, which contribute to its diverse pharmacological properties.

The benzyl carbamate moiety in 2-{(benzyloxy)carbonylamino}-5-(1H-imidazol-1-yl)pentanoic acid serves as a protecting group for the amino functionality, facilitating its use in various synthetic transformations and peptide synthesis. The imidazole ring, on the other hand, is a common structural element found in many biologically active compounds, including histidine residues in proteins and several clinically used drugs. This combination of functional groups makes 2-{(benzyloxy)carbonylamino}-5-(1H-imidazol-1-yl)pentanoic acid a valuable intermediate in the development of novel therapeutics.

Recent studies have explored the potential applications of 2-{(benzyloxy)carbonylamino}-5-(1H-imidazol-1-yl)pentanoic acid in various therapeutic areas. One notable area of research is its role as a prodrug candidate. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. The benzyl carbamate group in 2-{(benzyloxy)carbonylamino}-5-(1H-imidazol-1-yl)pentanoic acid can be cleaved by esterases, releasing the active compound with enhanced bioavailability and reduced side effects.

In addition to its potential as a prodrug, 2-{(benzyloxy)carbonylamino}-5-(1H-imidazol-1-yl)pentanoic acid has been investigated for its antimicrobial properties. The imidazole ring is known to exhibit broad-spectrum antimicrobial activity, and studies have shown that compounds containing this moiety can effectively inhibit the growth of various bacteria and fungi. This makes 2-{(benzyloxy)carbonylamino}-5-(1H-imidazol-1-yl)pentanoic acid a promising candidate for the development of new antimicrobial agents.

Another area of interest is the use of 2-{(benzyloxy)carbonylamino}-5-(1H-imidazol-1-yl)pentanoic acid in peptide synthesis. Peptides are essential biomolecules with a wide range of biological functions, and their synthesis often requires the use of protected amino acids to prevent unwanted side reactions. The benzyl carbamate group in 2-{(benzyloxy)carbonylamino}-5-(1H-imidazol-1-yl)pentanoic acid provides a convenient protecting group that can be easily removed under mild conditions, making it an attractive choice for peptide chemists.

The structural versatility of 2-{(benzyloxy)carbonylamino}-5-(1H-imidazol-1-yl)pentanoic acid also extends to its potential as a ligand for metal ions. Imidazole-containing compounds can coordinate with metal ions such as zinc, copper, and iron, forming stable complexes with various biological activities. These metal complexes have been studied for their roles in catalysis, enzyme inhibition, and drug delivery systems.

Recent advancements in computational chemistry have further enhanced our understanding of the molecular properties and interactions of 2-{(benzyloxy)carbonylamino}-5-(1H-imidazol-1-yl)pentanoic acid. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its conformational flexibility, solvation behavior, and binding affinities to target proteins. These computational tools are invaluable for optimizing the design of new derivatives with improved pharmacological profiles.

In conclusion, 2-{(benzyloxy)carbonylamino}-5-(1H-imidazol-1-yl)pentanoic acid (CAS No. 1698405-58-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique combination of functional groups offers opportunities for developing novel prodrugs, antimicrobial agents, peptide synthesis intermediates, and metal ion ligands. Ongoing research continues to uncover new applications and optimize its properties for various therapeutic uses.